Cas no 2416233-62-8 (2-(3-aminocyclohexyl)acetamide hydrochloride)

• Product Name: 2-(3-aminocyclohexyl)acetamide hydrochloride
• CAS No: 2416233-62-8
• MF: C₈H₁₇ClN₂O
• MW: 192.686381101608
• MDL: MFCD32668680
• CID: 5674525
• PubChem ID: 146121142
• Update Time: 2025-06-08

2-(3-aminocyclohexyl)acetamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• Z4439100400
• 2-(3-aminocyclohexyl)acetamide hydrochloride
• 2-(3-Aminocyclohexyl)acetamide;hydrochloride
• EN300-26675652
• 2416233-62-8

• MDL： MFCD32668680
• Inchi： 1S/C8H16N2O.ClH/c9-7-3-1-2-6(4-7)5-8(10)11;/h6-7H,1-5,9H2,(H2,10,11);1H
• InChI Key： OXEAOZCBDYUOPI-UHFFFAOYSA-N
• SMILES： Cl.O=C(CC1CCCC(C1)N)N

Computed Properties

• Exact Mass: 192.1029409g/mol
• Monoisotopic Mass: 192.1029409g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 147
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 69.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty amides

Additional information on 2-(3-aminocyclohexyl)acetamide hydrochloride

Introduction to 2-(3-aminocyclohexyl)acetamide hydrochloride (CAS No. 2416233-62-8)

2-(3-aminocyclohexyl)acetamide hydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 2416233-62-8, is a significant compound in the field of pharmaceutical chemistry and biochemistry. This compound has garnered attention due to its structural uniqueness and potential applications in drug development, particularly in the modulation of biological pathways and the design of novel therapeutic agents.

The molecular structure of 2-(3-aminocyclohexyl)acetamide hydrochloride features a cyclohexyl group attached to an amine-substituted side chain, which is further linked to an acetamide moiety. The presence of the amine group provides a site for hydrogen bonding and potential interactions with biological targets, while the hydrochloride salt form enhances its solubility in aqueous solutions, making it more suitable for pharmaceutical formulations.

In recent years, there has been growing interest in the development of drugs that target neurological and inflammatory disorders. The structural framework of 2-(3-aminocyclohexyl)acetamide hydrochloride suggests potential activity in modulating neurotransmitter systems and inhibiting inflammatory pathways. Preliminary studies have indicated that this compound may interact with specific enzymes and receptors involved in pain perception and immune responses.

One of the most compelling aspects of 2-(3-aminocyclohexyl)acetamide hydrochloride is its potential as a scaffold for drug design. The cyclohexyl ring provides a rigid yet flexible structure that can be modified to optimize binding affinity and selectivity. Researchers have been exploring derivatives of this compound to enhance its pharmacological properties, with the aim of developing treatments for conditions such as chronic pain, neurodegenerative diseases, and autoimmune disorders.

The synthesis of 2-(3-aminocyclohexyl)acetamide hydrochloride involves multi-step organic reactions, including nucleophilic substitution, condensation, and salt formation. Advanced synthetic techniques have been employed to improve yield and purity, ensuring that the final product meets the stringent requirements of pharmaceutical applications. The development of efficient synthetic routes has been a focus of research, as it enables scalable production for both preclinical and clinical studies.

Recent advancements in computational chemistry have facilitated the virtual screening of 2-(3-aminocyclohexyl)acetamide hydrochloride against large databases of biological targets. Molecular docking simulations have revealed promising interactions with enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in inflammation and pain signaling. These findings provide a rational basis for further investigating the therapeutic potential of this compound.

In addition to its pharmacological relevance, 2-(3-aminocyclohexyl)acetamide hydrochloride has shown promise in preclinical models as a tool compound for understanding disease mechanisms. Studies using cell culture systems and animal models have demonstrated its ability to modulate signaling pathways associated with neuroinflammation and tissue injury. These insights are valuable for designing targeted therapies that address the underlying causes of these conditions.

The pharmacokinetic properties of 2-(3-aminocyclohexyl)acetamide hydrochloride are also under investigation to optimize its delivery and efficacy. Factors such as solubility, stability, and metabolic clearance rate are critical considerations in drug development. Researchers are exploring formulation strategies to enhance bioavailability and prolong systemic exposure, which could improve therapeutic outcomes.

The regulatory landscape for novel pharmaceutical compounds like 2-(3-aminocyclohexyl)acetamide hydrochloride is complex but well-established. Regulatory agencies require comprehensive data on safety, efficacy, and quality before approving new drugs for clinical use. Preclinical studies must be conducted rigorously to demonstrate that the compound is both safe and effective before human trials can begin.

Collaborations between academic institutions, biotechnology companies, and pharmaceutical firms are essential for advancing the development of 2-(3-aminocyclohexyl)acetamide hydrochloride from a research compound to a viable therapeutic option. These partnerships leverage expertise across multiple disciplines, including medicinal chemistry, pharmacology, biochemistry, and clinical research. Such collaborations accelerate innovation and increase the likelihood of successful drug development.

The future prospects for 2-(3-aminocyclohexyl)acetamide hydrochloride are promising, given its unique structural features and potential applications in treating various diseases. Ongoing research aims to elucidate its mechanism of action further and identify new therapeutic indications. As our understanding of biological systems continues to expand, compounds like this one may play a crucial role in addressing unmet medical needs.